Cas no 1251584-15-2 (methyl 6-chloro-4-{[(2,4-difluorophenyl)methyl]amino}-2-oxo-1,2-dihydroquinoline-3-carboxylate)

• Product Name: methyl 6-chloro-4-{[(2,4-difluorophenyl)methyl]amino}-2-oxo-1,2-dihydroquinoline-3-carboxylate
• CAS No: 1251584-15-2
• MF: C₁₈H₁₃ClF₂N₂O₃
• MW: 378.757230520248
• CID: 5395717
• Update Time: 2025-05-25

methyl 6-chloro-4-{[(2,4-difluorophenyl)methyl]amino}-2-oxo-1,2-dihydroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-4-[[(2,4-difluorophenyl)methyl]amino]-1,2-dihydro-2-oxo-3-quinolinecarboxylate
• methyl 6-chloro-4-{[(2,4-difluorophenyl)methyl]amino}-2-oxo-1,2-dihydroquinoline-3-carboxylate

• Inchi： 1S/C18H13ClF2N2O3/c1-26-18(25)15-16(22-8-9-2-4-11(20)7-13(9)21)12-6-10(19)3-5-14(12)23-17(15)24/h2-7H,8H2,1H3,(H2,22,23,24)
• InChI Key： WDJUUOPRKOVZJU-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Cl)C=C2)C(NCC2=CC=C(F)C=C2F)=C(C(OC)=O)C1=O

Experimental Properties

• Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 568.4±50.0 °C(Predicted)
• pka: 9.05±0.70(Predicted)

Additional information on methyl 6-chloro-4-{[(2,4-difluorophenyl)methyl]amino}-2-oxo-1,2-dihydroquinoline-3-carboxylate

Research Update on Methyl 6-chloro-4-{[(2,4-difluorophenyl)methyl]amino}-2-oxo-1,2-dihydroquinoline-3-carboxylate (CAS: 1251584-15-2)

Methyl 6-chloro-4-{[(2,4-difluorophenyl)methyl]amino}-2-oxo-1,2-dihydroquinoline-3-carboxylate (CAS: 1251584-15-2) is a synthetic quinoline derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of kinase inhibition and anti-inflammatory activity. Recent studies have explored its mechanism of action, pharmacokinetic properties, and efficacy in various preclinical models, positioning it as a promising candidate for further drug development.

The structural backbone of this compound includes a quinoline core substituted with a 2,4-difluorophenylmethylamino group at the 4-position and a methyl carboxylate at the 3-position. These modifications are believed to enhance its binding affinity to specific biological targets, such as protein kinases involved in inflammatory and proliferative pathways. Recent research has focused on elucidating the compound's interaction with these targets, utilizing techniques such as X-ray crystallography and molecular docking simulations to provide atomic-level insights into its binding mode.

In vitro studies have demonstrated that methyl 6-chloro-4-{[(2,4-difluorophenyl)methyl]amino}-2-oxo-1,2-dihydroquinoline-3-carboxylate exhibits potent inhibitory activity against a subset of kinases, including those implicated in cancer and autoimmune diseases. For instance, one study reported IC50 values in the low micromolar range for certain kinases, suggesting its potential as a lead compound for kinase inhibitor development. Additionally, the compound has shown promising anti-inflammatory effects in cell-based assays, reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Pharmacokinetic evaluations of this compound have revealed favorable properties, including moderate plasma stability and acceptable bioavailability in rodent models. These findings are critical for its progression into further preclinical and clinical studies. However, challenges such as metabolic stability and potential off-target effects remain to be addressed in future research. Recent efforts have also explored structural analogs to optimize its pharmacological profile, with some derivatives showing improved potency and selectivity.

In conclusion, methyl 6-chloro-4-{[(2,4-difluorophenyl)methyl]amino}-2-oxo-1,2-dihydroquinoline-3-carboxylate represents a promising scaffold for the development of novel therapeutic agents. Its dual potential as a kinase inhibitor and anti-inflammatory agent underscores its versatility in addressing unmet medical needs. Ongoing research is expected to further refine its properties and explore its applications in diverse disease contexts, making it a compound of significant interest in the chemical biology and pharmaceutical communities.